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Compound of Interest

Compound Name: Isorhapontin

Cat. No.: B1599434

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for
assessing the anti-proliferative effects of Isorhapontin, a natural stilbene derivative, on cancer
cells. Isorhapontin has garnered significant interest in oncological research for its potential to
inhibit cancer cell growth by modulating key cellular signaling pathways.

Introduction to Isorhapontin's Anti-Proliferative
Activity

Isorhapontin, and its close structural analog Isorhamnetin, have demonstrated significant anti-
cancer properties by inhibiting cell proliferation in a variety of cancer cell lines.[1][2] The
primary mechanisms underlying this effect involve the induction of cell cycle arrest and
apoptosis.[3][4] These cellular responses are triggered by Isorhapontin's ability to modulate
critical intracellular signaling cascades, most notably the PISK/Akt/mTOR and MAPK pathways,
which are frequently dysregulated in cancer.[3][5][6]

Quantitative Data Summary

The following table summarizes the half-maximal inhibitory concentration (IC50) values of
Isorhamnetin, a closely related methoxylated flavonoid, in various cancer cell lines. This data
provides a comparative measure of its cytotoxic potency.
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Cell Line Cancer Type IC50 (pM) Citation
MCF7 Breast Cancer ~10 [5]
T47D Breast Cancer ~10 [5]
BT474 Breast Cancer ~10 [5]
BT-549 Breast Cancer ~10 [5]
MDA-MB-231 Breast Cancer ~10 [5]
MDA-MB-468 Breast Cancer ~10 [5]
HT-29 Colorectal Cancer Not specified [4]
HCT116 Colorectal Cancer Not specified [4]
Sw480 Colorectal Cancer Not specified [4]
GBC-SD Gallbladder Cancer Not specified [7]
NOZ Gallbladder Cancer Not specified [7]
T24 Bladder Cancer Not specified

Key Signaling Pathways Modulated by Isorhapontin

Isorhapontin exerts its anti-proliferative effects by targeting key signaling pathways that
regulate cell growth, survival, and proliferation.

PI3K/Akt/mTOR Signaling Pathway

The PIBK/Akt/mTOR pathway is a crucial regulator of cell survival and proliferation.
Isorhapontin has been shown to inhibit this pathway, leading to decreased cell viability.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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